Crenolanib Trifluoroacetic Acid Salt
Crenolanib Trifluoroacetic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
1797008-57-1
VCID:
VC0135954
InChI:
InChI=1S/C26H29N5O2.C2HF3O2/c1-26(14-32-15-26)16-33-20-6-7-22-21(13-20)28-17-31(22)24-8-5-18-3-2-4-23(25(18)29-24)30-11-9-19(27)10-12-30;3-2(4,5)1(6)7/h2-8,13,17,19H,9-12,14-16,27H2,1H3;(H,6,7)
SMILES:
CC1(COC1)COC2=CC3=C(C=C2)N(C=N3)C4=NC5=C(C=CC=C5N6CCC(CC6)N)C=C4.C(=O)(C(F)(F)F)O
Molecular Formula:
C28H30F3N5O4
Molecular Weight:
557.574
Crenolanib Trifluoroacetic Acid Salt
CAS No.: 1797008-57-1
Cat. No.: VC0135954
Molecular Formula: C28H30F3N5O4
Molecular Weight: 557.574
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1797008-57-1 |
|---|---|
| Molecular Formula | C28H30F3N5O4 |
| Molecular Weight | 557.574 |
| IUPAC Name | 1-[2-[5-[(3-methyloxetan-3-yl)methoxy]benzimidazol-1-yl]quinolin-8-yl]piperidin-4-amine;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C26H29N5O2.C2HF3O2/c1-26(14-32-15-26)16-33-20-6-7-22-21(13-20)28-17-31(22)24-8-5-18-3-2-4-23(25(18)29-24)30-11-9-19(27)10-12-30;3-2(4,5)1(6)7/h2-8,13,17,19H,9-12,14-16,27H2,1H3;(H,6,7) |
| Standard InChI Key | YEXIMZJUWLNAHJ-UHFFFAOYSA-N |
| SMILES | CC1(COC1)COC2=CC3=C(C=C2)N(C=N3)C4=NC5=C(C=CC=C5N6CCC(CC6)N)C=C4.C(=O)(C(F)(F)F)O |
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